Cas no 2173398-23-5 (7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid)
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2H-Selenopheno[3,2-h]-1-benzopyran-3-carboxylic acid, 7-bromo-8-[(4-methyl-1-piperazinyl)methyl]-2-oxo-
- 7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid
-
- Inchi: 1S/C18H17BrN2O4Se/c1-20-4-6-21(7-5-20)9-13-14(19)11-3-2-10-8-12(17(22)23)18(24)25-15(10)16(11)26-13/h2-3,8H,4-7,9H2,1H3,(H,22,23)
- InChI Key: VXEPLSHWXCMHAL-UHFFFAOYSA-N
- SMILES: C1(=O)OC2C3[Se]C(CN4CCN(C)CC4)=C(Br)C=3C=CC=2C=C1C(O)=O
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0072-100MG |
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid |
2173398-23-5 | 95% | 100MG |
¥ 3,841.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0072-250MG |
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid |
2173398-23-5 | 95% | 250MG |
¥ 6,151.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0072-500MG |
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid |
2173398-23-5 | 95% | 500MG |
¥ 10,243.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0072-1G |
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid |
2173398-23-5 | 95% | 1g |
¥ 15,364.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0072-5G |
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid |
2173398-23-5 | 95% | 5g |
¥ 46,094.00 | 2023-03-31 |
7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid
Comprehensive Overview of 7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid (CAS No. 2173398-23-5)
The compound 7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid (CAS No. 2173398-23-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, which combines a selenopheno[3,2-h]chromene core with a 4-methylpiperazine moiety, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a selenium-containing heterocycle, a class of compounds known for their diverse biological activities and photophysical properties.
In recent years, the demand for selenium-based compounds has surged due to their role in addressing modern challenges such as antimicrobial resistance and sustainable energy solutions. The incorporation of selenium into the chromene scaffold enhances the compound's ability to interact with biological targets, making it a subject of intense study in the context of anticancer and antioxidant research. Additionally, the 7-bromo and 3-carboxylic acid functional groups provide versatile sites for further chemical modifications, enabling the development of derivatives with tailored properties.
From a synthetic chemistry perspective, 7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid represents a fascinating case study in the design of multifunctional heterocycles. The presence of both nitrogen and selenium atoms in its structure allows for unique electronic interactions, which are critical for applications in organic electronics and catalysis. Recent advancements in green chemistry have also highlighted the potential of this compound to be synthesized using environmentally benign methods, aligning with the global push toward sustainable scientific practices.
The pharmacological potential of CAS No. 2173398-23-5 is another area of active exploration. Preliminary studies suggest that its selenopheno[3,2-h]chromene backbone may exhibit neuroprotective and anti-inflammatory effects, making it a candidate for treating neurodegenerative diseases. Moreover, the 4-methylpiperazine group is a common pharmacophore in many FDA-approved drugs, further bolstering its relevance in drug discovery. Researchers are also investigating its role in targeted therapy, particularly in the context of personalized medicine, where its modular structure could be optimized for specific patient needs.
In the realm of material science, 7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid has shown promise as a building block for organic semiconductors. Its ability to form stable thin films and exhibit tunable luminescence properties makes it a valuable component in the development of OLEDs and solar cells. The compound's selenium atom contributes to its high charge-carrier mobility, a key factor in improving the efficiency of next-generation electronic devices.
As the scientific community continues to explore the multifaceted applications of CAS No. 2173398-23-5, its significance in both life sciences and advanced materials is becoming increasingly apparent. Future research directions may include optimizing its synthetic pathways, elucidating its mechanism of action in biological systems, and expanding its utility in nanotechnology. With its unique combination of structural features and functional groups, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.
2173398-23-5 (7-bromo-8-[(4-methylpiperazin-1-yl)methyl]-2-oxo-selenopheno[3,2-h]chromene-3-carboxylic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)